Cas no 1261231-22-4 ((1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride)

• Product Name: (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride
• CAS No: 1261231-22-4
• MF: C₁₁H₁₈Cl₂N₄
• MW: 277.193419933319
• CID: 2170109
• Update Time: 2025-06-16

(1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[1-(4-chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-methylamine hydrochloride
• (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride
• SBB075111
• [1-(4-chloro-5-methylpyrimidin-2-yl)-4-piperidyl]methylamine, chloride
• C-[1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl]methylamine hydrochloride

• Inchi： 1S/C11H17ClN4.ClH/c1-8-7-14-11(15-10(8)12)16-4-2-9(6-13)3-5-16;/h7,9H,2-6,13H2,1H3;1H
• InChI Key： DEGIFIPIWNJSAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)N1CCC(CN)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 55

Additional information on (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride

Introduction to (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride (CAS No. 1261231-22-4)

Compound with the chemical name (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride and the CAS number 1261231-22-4 represents a significant molecule in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in drug development. The presence of a pyrimidine ring substituted with chloro and methyl groups, coupled with a piperidine moiety, suggests a high degree of molecular complexity that could contribute to unique pharmacological properties.

The< strong>piperidine moiety is a common structural feature in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In particular, piperidine derivatives have been extensively studied for their roles in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds. The incorporation of this group into the molecule under discussion may contribute to its potential as a pharmacophore in the development of new therapeutic agents.

The< strong>pyrimidine core is another critical component of this compound, which is a heterocyclic aromatic ring containing nitrogen atoms. Pyrimidines are fundamental building blocks in nucleic acids and have been widely utilized in the synthesis of antiviral, anticancer, and antimicrobial drugs. The specific substitution pattern of the pyrimidine ring in this compound, featuring a chloro group at position 4 and a methyl group at position 5, may influence its interactions with biological targets and contribute to its pharmacological activity.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The< strong>methanamine functional group provides a site for further chemical modification, allowing for the creation of derivatives with tailored properties. This flexibility makes it a valuable candidate for medicinal chemists seeking to develop novel drugs with improved efficacy and reduced side effects.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The< strong>(1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride structure shares similarities with known kinase inhibitors, suggesting that it may exhibit inhibitory activity against certain enzymes. Preliminary studies have indicated that such compounds can disrupt signaling pathways critical for tumor growth and survival, making them promising candidates for further investigation.

The< strong>hydrochloride salt form of this compound enhances its solubility in water, which is crucial for formulation into injectable or oral medications. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This aspect is particularly important in drug development, as it can significantly impact the compound's therapeutic potential.

The synthesis of< strong>(1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. These methods not only highlight the synthetic prowess required but also underscore the importance of precision in pharmaceutical chemistry.

Efforts are ongoing to explore the pharmacological profile of this compound through both computational modeling and experimental validation. Computational studies can predict potential binding interactions with biological targets, while experimental assays provide empirical data on its efficacy and safety. Such combined approaches are essential for understanding how the< strong>CAS No. 1261231-22-4 compound behaves within biological systems and for identifying potential therapeutic applications.

The development of new drugs is often hindered by challenges such as off-target effects and drug resistance. However, compounds like< strong>(1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)methanamine hydrochloride, with their unique structural features, offer opportunities to overcome these limitations. By fine-tuning their chemical properties through structural modifications, researchers can develop molecules that are more selective and less prone to resistance mechanisms.

In conclusion, the compound< strong>(1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-ylmethanamine hydrochloride (CAS No. 1261231-22-4) represents a promising candidate in pharmaceutical research due to its complex structure and potential applications in drug development. Its combination of functional groups makes it a versatile building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it holds significant promise for contributing to advancements in medicine.